Cas no 5949-25-7 (Cinnoline picrate)

• Product Name: Cinnoline picrate
• CAS No: 5949-25-7
• MF: C₁₄H₉N₅O₇
• MW: 359.250562429428
• CID: 2834225
• PubChem ID: 45049711
• Update Time: 2025-04-21

Cinnoline picrate Chemical and Physical Properties

Names and Identifiers

• 668-157-3
• AKOS024432083
• CINNOLINE PICRATE
• 5949-25-7
• 2,4,6-Trinitrophenol--cinnoline (1/1)
• DTXSID50662298
• Cinnoline picrate

• Inchi： 1S/C8H6N2.C6H3N3O7/c1-2-4-8-7(3-1)5-6-9-10-8;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-6H;1-2,10H
• InChI Key： QLHVVSNSIMGRJZ-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 359.05019764Da
• Monoisotopic Mass: 359.05019764Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183Ų